Cas no 2138521-30-7 (1-(2-methylpropoxy)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-methylpropoxy)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2138521-30-7
• MF: C₈H₁₅ClO₃S
• MW: 226.720900774002
• CID: 6264121
• PubChem ID: 165490397
• Update Time: 2025-10-30

1-(2-methylpropoxy)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropoxy)methylcyclopropane-1-sulfonyl chloride
• EN300-1142936
• 2138521-30-7
• 1-[(2-methylpropoxy)methyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C8H15ClO3S/c1-7(2)5-12-6-8(3-4-8)13(9,10)11/h7H,3-6H2,1-2H3
• InChI Key： SDNYCUFWDDEESG-UHFFFAOYSA-N
• SMILES： ClS(C1(COCC(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 226.0430432g/mol
• Monoisotopic Mass: 226.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(2-methylpropoxy)methylcyclopropane-1-sulfonyl chloride

Recent Advances in the Application of 1-(2-methylpropoxy)methylcyclopropane-1-sulfonyl chloride (CAS: 2138521-30-7) in Chemical Biology and Pharmaceutical Research

1-(2-methylpropoxy)methylcyclopropane-1-sulfonyl chloride (CAS: 2138521-30-7) is a specialized sulfonyl chloride derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. This compound, characterized by its cyclopropane ring and sulfonyl chloride functional group, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, protein modifiers, and novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-(2-methylpropoxy)methylcyclopropane-1-sulfonyl chloride as a key intermediate in the synthesis of covalent inhibitors targeting cysteine proteases. The researchers highlighted the compound's ability to form stable thioether linkages with active-site cysteine residues, leading to potent and selective inhibition of disease-relevant enzymes. This approach has shown promise in the development of therapeutics for conditions such as cancer and inflammatory disorders.

In the field of chemical biology, researchers have utilized 2138521-30-7 as a tool for protein labeling and modification. A recent Nature Chemical Biology publication described its application in the development of activity-based probes for studying enzyme function in complex biological systems. The compound's cyclopropane moiety was found to enhance membrane permeability, making it particularly useful for intracellular target engagement studies.

Pharmaceutical applications of this compound have expanded with the discovery of its utility in PROTAC (Proteolysis Targeting Chimera) technology. A 2024 study in ACS Chemical Biology reported the successful incorporation of 1-(2-methylpropoxy)methylcyclopropane-1-sulfonyl chloride into heterobifunctional molecules designed to degrade disease-causing proteins. The unique physicochemical properties of this compound contributed to improved pharmacokinetic profiles of the resulting degraders.

The synthetic accessibility of 2138521-30-7 has also been a focus of recent research. Several groups have developed novel synthetic routes to this compound, with a 2023 Organic Process Research & Development publication describing a scalable, high-yield process suitable for industrial production. These advances in synthetic methodology are expected to facilitate broader adoption of this valuable building block in medicinal chemistry programs.

Safety and stability studies of 1-(2-methylpropoxy)methylcyclopropane-1-sulfonyl chloride have been conducted to support its use in pharmaceutical applications. Recent stability data indicate that the compound remains stable under standard storage conditions, with minimal degradation observed over extended periods when properly handled. These findings, published in a 2024 Journal of Pharmaceutical Sciences article, support the compound's suitability for use in drug discovery workflows.

Looking forward, researchers anticipate expanding applications of 2138521-30-7 in areas such as targeted drug delivery and bioconjugation chemistry. The compound's unique structural features and reactivity profile position it as a valuable tool for addressing current challenges in chemical biology and pharmaceutical development. Ongoing research efforts are focused on exploring its potential in emerging therapeutic modalities and diagnostic applications.